Cas no 62232-16-0 (2H-1-Benzopyran-3(4H)-one, 2-phenyl-, oxime)

• Product name: 2H-1-Benzopyran-3(4H)-one, 2-phenyl-, oxime
• CAS No: 62232-16-0
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• CID: 453335
• PubChem ID: 572476

2H-1-Benzopyran-3(4H)-one, 2-phenyl-, oxime Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3(4H)-one, 2-phenyl-, oxime
• N-(2-phenyl-4H-chromen-3-ylidene)hydroxylamine
• 62232-16-0
• DTXSID70341351
• Oprea1_377910

• Inchi： InChI=1S/C15H13NO2/c17-16-13-10-12-8-4-5-9-14(12)18-15(13)11-6-2-1-3-7-11/h1-9,15,17H,10H2
• InChI Key： ZZCUIRPWLKILLR-UHFFFAOYSA-N
• SMILES： C1C2=CC=CC=C2OC(C1=NO)C3=CC=CC=C3

Computed Properties

• Exact Mass: 239.09469
• Monoisotopic Mass: 239.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.82